![molecular formula C8H12N6O3S B4366372 N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide](/img/structure/B4366372.png)
N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide
Overview
Description
N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide, also known as MNPH, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. MNPH belongs to the class of thiosemicarbazones, a group of compounds known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide is not yet fully understood. However, studies have shown that N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide may act by inhibiting the activity of enzymes involved in DNA synthesis and repair, leading to cell death. N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide may also interfere with the function of mitochondria, the energy-producing organelles in cells, leading to cell death.
Biochemical and Physiological Effects:
N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been shown to have both biochemical and physiological effects. N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been shown to induce apoptosis, a form of programmed cell death, in cancer cells. N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has also been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases. N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been shown to have antimicrobial activity against a variety of bacteria and viruses.
Advantages and Limitations for Lab Experiments
N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has several advantages for use in lab experiments. N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide is relatively easy to synthesize, making it accessible to researchers. N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has also shown promising results in various scientific research fields. However, N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has some limitations for use in lab experiments. N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has low solubility in water, which may limit its use in certain experiments. N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide also has potential toxicity, which may limit its use in some applications.
Future Directions
There are several future directions for research on N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide. One direction is to further investigate the mechanism of action of N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide to better understand its effects on cells. Another direction is to explore the potential of N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide as a therapeutic agent for various diseases, including cancer, neurodegenerative diseases, and infectious diseases. Additionally, research could focus on developing more soluble forms of N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide to expand its use in lab experiments.
Scientific Research Applications
N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has shown potential applications in various scientific research fields, including cancer research, neurodegenerative diseases, and infectious diseases. N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been shown to have cytotoxic effects on cancer cells, making it a potential candidate for cancer treatment. In addition, N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-methyl-2-[3-(3-nitro-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has also shown promising results in the treatment of infectious diseases caused by bacteria and viruses.
properties
IUPAC Name |
1-methyl-3-[3-(3-nitropyrazol-1-yl)propanoylamino]thiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N6O3S/c1-9-8(18)11-10-7(15)3-5-13-4-2-6(12-13)14(16)17/h2,4H,3,5H2,1H3,(H,10,15)(H2,9,11,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVSHNAOSXRFWNM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)NNC(=O)CCN1C=CC(=N1)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N6O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(diethylamino)propyl]-2-{5-[(4-methoxyphenoxy)methyl]-2-furoyl}hydrazinecarbothioamide](/img/structure/B4366297.png)
![N-[3-(diethylamino)propyl]-2-{5-[(4-ethylphenoxy)methyl]-2-furoyl}hydrazinecarbothioamide](/img/structure/B4366303.png)
![2-{5-[(4-chloro-2-methylphenoxy)methyl]-2-furoyl}-N-[3-(diethylamino)propyl]hydrazinecarbothioamide](/img/structure/B4366307.png)
![N-[3-(diethylamino)propyl]-2-{4-[(2,3,5,6-tetrafluorophenoxy)methyl]benzoyl}hydrazinecarbothioamide](/img/structure/B4366308.png)
![2-{5-[(4-bromo-2-chlorophenoxy)methyl]-2-furoyl}-N-[3-(diethylamino)propyl]hydrazinecarbothioamide](/img/structure/B4366309.png)
![N-[3-(diethylamino)propyl]-2-{5-[(2,4-dimethylphenoxy)methyl]-2-furoyl}hydrazinecarbothioamide](/img/structure/B4366317.png)
![2-{4-[(2-chloro-5-methylphenoxy)methyl]benzoyl}-N-[3-(diethylamino)propyl]hydrazinecarbothioamide](/img/structure/B4366323.png)
![N-[3-(diethylamino)propyl]-2-{4-[(2,4-dimethylphenoxy)methyl]benzoyl}hydrazinecarbothioamide](/img/structure/B4366324.png)
![N-(2,4-dimethylphenyl)-2-({[5-(1-methyl-1H-pyrazol-3-yl)-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)hydrazinecarbothioamide](/img/structure/B4366357.png)
![2-[(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]-N-methylhydrazinecarbothioamide](/img/structure/B4366366.png)
![N-methyl-2-[(4-methyl-1H-pyrazol-1-yl)acetyl]hydrazinecarbothioamide](/img/structure/B4366378.png)
![2-[3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoyl]-N-methylhydrazinecarbothioamide](/img/structure/B4366380.png)
![2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-N-{1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-yl}-4-quinolinecarboxamide](/img/structure/B4366389.png)
![2-[(4-chloro-1H-pyrazol-1-yl)methyl][1,2,4]triazolo[1,5-c]quinazoline](/img/structure/B4366395.png)